Cas no 154001-60-2 ((1R,2R)-2-(aminomethyl)cyclopropanecarboxylic acid;hydrochloride)

• Product Name: (1R,2R)-2-(aminomethyl)cyclopropanecarboxylic acid;hydrochloride
• CAS No: 154001-60-2
• MF: C₅H₁₀ClNO₂
• MW: 151.591400623322
• CID: 5266021
• Update Time: 2026-03-09

(1R,2R)-2-(aminomethyl)cyclopropanecarboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(Aminomethyl)cyclopropanecarboxylic acid hydrochloride
• (1R,2R)-2-(aminomethyl)cyclopropanecarboxylic acid;hydrochloride

• Inchi： 1S/C5H9NO2.ClH/c6-2-3-1-4(3)5(7)8;/h3-4H,1-2,6H2,(H,7,8);1H/t3-,4+;/m0./s1
• InChI Key： UJPDAGAIBGOYRB-RFKZQXLXSA-N
• SMILES： C([C@@H]1C[C@H]1CN)(=O)O.Cl

Additional information on (1R,2R)-2-(aminomethyl)cyclopropanecarboxylic acid;hydrochloride

Compound CAS No 154001-60-2: (1R,2R)-2-(Aminomethyl)cyclopropanecarboxylic Acid; Hydrochloride

Compound CAS No 154001-60-2, also known as (1R,2R)-2-(aminomethyl)cyclopropanecarboxylic acid hydrochloride, is a structurally unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amino acids, specifically featuring a cyclopropane ring fused with a carboxylic acid group and an amino methyl substituent. The stereochemistry of the compound is defined by its (1R,2R) configuration, which plays a crucial role in its biological activity and pharmacokinetic properties.

The cyclopropane ring in this compound is a key structural feature that contributes to its stability and reactivity. Cyclopropane-containing compounds are known for their strained ring systems, which can lead to unique chemical properties. In this case, the cyclopropane ring is attached to a carboxylic acid group, making it a derivative of cyclopropanecarboxylic acid. The presence of the aminomethyl group further enhances the compound's functionality, enabling it to participate in various biochemical reactions.

Recent studies have highlighted the potential of (1R,2R)-2-(aminomethyl)cyclopropanecarboxylic acid hydrochloride in drug discovery and development. Its stereochemistry and functional groups make it an ideal candidate for exploring new therapeutic agents. For instance, researchers have investigated its role as a building block for peptide synthesis, where its chiral center provides the necessary stereochemical control for constructing complex molecules with specific biological activities.

In addition to its role in peptide synthesis, this compound has shown promise in the development of small-molecule inhibitors for various enzymes and receptors. The hydrochloride salt form of the compound ensures its solubility in aqueous solutions, making it easier to handle and process during laboratory experiments. This property is particularly valuable in pharmaceutical research, where solubility is a critical factor for drug delivery.

The synthesis of (1R,2R)-2-(aminomethyl)cyclopropanecarboxylic acid hydrochloride involves a multi-step process that combines organic synthesis techniques with stereochemical control. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions or other strain-inducing methods, followed by functionalization with the amino methyl group and carboxylic acid moiety. The stereochemistry is carefully controlled during these steps to ensure the desired (1R,2R) configuration.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide insights into its molecular structure, purity, and stability under different conditions. Additionally, X-ray crystallography can be employed to determine its three-dimensional structure, which is essential for understanding its interactions with biological targets.

One of the most exciting developments involving this compound is its application in chiral recognition and asymmetric catalysis. The (1R,2R) configuration allows it to act as a chiral auxiliary or ligand in enantioselective reactions. This capability has opened new avenues for synthesizing enantiomerically pure compounds, which are critical for drug development due to their specific interactions with biological systems.

Moreover, recent advancements in computational chemistry have enabled researchers to model the behavior of (1R,2R)-2-(aminomethyl)cyclopropanecarboxylic acid hydrochloride at atomic levels. Molecular docking studies have revealed potential binding modes with target proteins, providing valuable insights into its mechanism of action. These computational tools complement experimental studies and accelerate the discovery process by predicting bioactive conformations and interaction sites.

In terms of applications beyond pharmacology, this compound has shown potential in materials science as well. Its unique structure could be exploited for designing novel polymers or materials with tailored properties. For example, incorporating this compound into polymer backbones could enhance their mechanical strength or introduce bioactivity into materials used in tissue engineering or drug delivery systems.

Looking ahead, the continued exploration of (1R,2R)-2-(aminomethyl)cyclopropanecarboxylic acid hydrochloride will undoubtedly yield new insights into its properties and applications. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both academic research and industrial applications across multiple disciplines.